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Compound of Interest

Compound Name: (S)-Enzaplatovir

Cat. No.: B8199002

An In-depth Technical Guide to (S)-Enzaplatovir
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-Enzaplatovir, a potent antiviral
agent. The document details its chemical properties, mechanism of action, and relevant
experimental protocols for its evaluation.

Core Properties of (S)-Enzaplatovir

(S)-Enzaplatovir, also known as (S)-BTA-C585, is the S-enantiomer of Enzaplatovir. It has

been identified as a promising drug candidate for the treatment of respiratory syncytial virus
(RSV) infections.

Property Value Reference
CAS Number 1323077-88-8 [11[2]
Molecular Formula C20H19Ns03 [1]
Molecular Weight 377.40 g/mol [1103114]

Antiviral Activity and Mechanism of Action

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8199002?utm_src=pdf-interest
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://synapse.patsnap.com/drug/bba274507a9d410289e97b33f591845e
https://www.invivochem.com/S-Enzaplatovir-S-BTA-C585.html
https://synapse.patsnap.com/drug/bba274507a9d410289e97b33f591845e
https://synapse.patsnap.com/drug/bba274507a9d410289e97b33f591845e
https://www.medchemexpress.com/enzaplatovir.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC153948/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(S)-Enzaplatovir demonstrates potent antiviral activity specifically against the respiratory
syncytial virus (RSV). Its primary mechanism of action is the inhibition of viral entry into host

cells.
Parameter Value Target Mechanism Reference
Respiratory
ECso 56 nM Syncytial Virus Fusion Inhibitor [1][2]
(RSV)

Enzaplatovir is an orally bioavailable small molecule that functions as an RSV entry inhibitor.[5]
It targets the RSV fusion (F) protein, a critical component for the fusion of the viral envelope
with the host cell membrane. By binding to the F protein, (S)-Enzaplatovir stabilizes its
prefusion conformation, preventing the conformational changes necessary for membrane
fusion and subsequent viral entry.
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Caption: Mechanism of action of (S)-Enzaplatovir as an RSV fusion inhibitor.

Experimental Protocols

While specific, detailed experimental protocols for (S)-Enzaplatovir are not publicly available,
the following are representative methodologies for evaluating RSV fusion inhibitors.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://synapse.patsnap.com/drug/bba274507a9d410289e97b33f591845e
https://www.invivochem.com/S-Enzaplatovir-S-BTA-C585.html
https://file.medchemexpress.com/batch_PDF/HY-109004/Enzaplatovir-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-body-img
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Antiviral Activity Assay (Cytopathic Effect Inhibition)

This assay determines the concentration of a compound required to protect host cells from
virus-induced cell death (cytopathic effect).

Methodology:

Cell Seeding: Seed HEp-2 cells in 96-well plates.
e Infection: Infect the cells with RSV at a specific multiplicity of infection (MOI).

o Compound Addition: Add serial dilutions of the test compound (e.g., (S)-Enzaplatovir) to the
infected cells.

 Incubation: Incubate the plates for a period sufficient to observe cytopathic effects in control
wells (typically 4-6 days).

» Staining: Stain the cells with a dye such as crystal violet, which stains viable cells.

o Quantification: Quantify the amount of stain, which is proportional to the number of viable
cells. The ECso value is calculated as the compound concentration that results in 50%
protection from virus-induced cell death.
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Caption: Workflow for a cytopathic effect (CPE) inhibition assay.
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RSV Fusion Inhibition Assay (Cell-Cell Fusion)

This assay directly measures the ability of a compound to inhibit RSV F protein-mediated
membrane fusion.

Methodology:

o Effector Cell Preparation: Transfect one population of cells (e.g., 293T) with plasmids
expressing the RSV F protein and a reporter gene like luciferase under the control of a T7
promoter.

o Target Cell Preparation: Transfect a second population of cells with a plasmid expressing T7
RNA polymerase.

o Co-culture: Co-culture the effector and target cells in the presence of serial dilutions of the
test compound.

o Fusion and Reporter Activation: If cell-cell fusion occurs, the T7 polymerase from the target
cells will enter the effector cells and drive the expression of the luciferase reporter gene.

e Lysis and Measurement: Lyse the cells and measure luciferase activity. A decrease in
luciferase signal indicates inhibition of fusion.
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Caption: Workflow for a cell-cell fusion inhibition assay.

Clinical Development

Enzaplatovir has undergone investigation in human clinical trials to evaluate its safety,
pharmacokinetics, and antiviral activity against RSV infection.[1] These trials are crucial for
determining the therapeutic potential of (S)-Enzaplatovir in a clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8199002?utm_src=pdf-body-img
https://synapse.patsnap.com/drug/bba274507a9d410289e97b33f591845e
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. Enzaplatovir - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
e 2. (S)-Enzaplatovir ((S)-BTA-C585) | RSV | 1323077-88-8 | Invivochem [invivochem.com]
e 3. medchemexpress.com [medchemexpress.com]

» 4. Inhibition of Respiratory Syncytial Virus Fusion by the Small Molecule VP-14637 via
Specific Interactions with F Protein - PMC [pmc.ncbi.nim.nih.gov]

e 5. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [(S)-Enzaplatovir CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8199002#s-enzaplatovir-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://synapse.patsnap.com/drug/bba274507a9d410289e97b33f591845e
https://www.invivochem.com/S-Enzaplatovir-S-BTA-C585.html
https://www.medchemexpress.com/enzaplatovir.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC153948/
https://pmc.ncbi.nlm.nih.gov/articles/PMC153948/
https://file.medchemexpress.com/batch_PDF/HY-109004/Enzaplatovir-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b8199002#s-enzaplatovir-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8199002#s-enzaplatovir-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8199002#s-enzaplatovir-cas-number-and-molecular-weight
https://www.benchchem.com/product/b8199002#s-enzaplatovir-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8199002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

